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Introduction

In the synthesis of stereochemically complex molecules, such as pharmaceuticals and natural
products, the precise control of stereochemistry is of utmost importance. Asymmetric synthesis
aims to produce optically active compounds from inactive starting materials.[1] One of the most
robust and reliable strategies to achieve this is through the use of chiral auxiliaries.[2] A chiral
auxiliary is an enantiomerically pure compound that is temporarily attached to a prochiral
substrate to direct a chemical transformation with high diastereoselectivity.[3][4] After the
desired stereocenter has been created, the auxiliary is removed and can, in principle, be
recovered for reuse.[3] This methodology provides a powerful and predictable way to access
enantiomerically pure materials.[2][5]

This document provides detailed application notes and experimental protocols for three of the
most widely employed classes of chiral auxiliaries: Evans' Oxazolidinones, Enders'
SAMP/RAMP Hydrazones, and Oppolzer's Camphorsultams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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